Cas no 2229289-77-2 (3-amino-3-(2-chloro-6-methoxyphenyl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(2-chloro-6-methoxyphenyl)cyclobutan-1-ol
• CAS No: 2229289-77-2
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 6207062
• PubChem ID: 165781320
• Update Time: 2025-10-25

3-amino-3-(2-chloro-6-methoxyphenyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-chloro-6-methoxyphenyl)cyclobutan-1-ol
• 2229289-77-2
• EN300-1977249

• Inchi： 1S/C11H14ClNO2/c1-15-9-4-2-3-8(12)10(9)11(13)5-7(14)6-11/h2-4,7,14H,5-6,13H2,1H3
• InChI Key： RBTDYCBQFINFFA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1(CC(C1)O)N)OC

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on 3-amino-3-(2-chloro-6-methoxyphenyl)cyclobutan-1-ol

3-Amino-3-(2-chloro-6-methoxyphenyl)cyclobutan-1-ol: A Comprehensive Overview

3-Amino-3-(2-chloro-6-methoxyphenyl)cyclobutan-1-ol (CAS No. 2229289-77-2) is a complex organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, often referred to as cyclobutanamine derivative, is characterized by its cyclobutane ring, which is a four-membered carbon ring with two substituents: an amino group (-NH₂) and a chloromethoxy-substituted phenyl group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design, catalysis, and advanced materials.

Recent studies have highlighted the importance of cyclobutane derivatives in medicinal chemistry due to their ability to mimic natural product structures and their potential as scaffolds for bioactive molecules. The amino group in this compound is particularly significant as it can act as a hydrogen bond donor, enhancing its interactions with biological targets. Additionally, the chloromethoxyphenyl group introduces electronic and steric effects that can modulate the compound's pharmacokinetic properties, making it a promising candidate for drug delivery systems.

The synthesis of 3-amino-3-(2-chloro-6-methoxyphenyl)cyclobutan-1-ol involves a multi-step process that typically begins with the preparation of the cyclobutane ring. Researchers have employed various methods, including the Simmons-Smith reaction and transition metal-catalyzed cycloadditions, to construct this challenging ring system. The introduction of the amino and chloromethoxyphenyl groups is achieved through nucleophilic substitution and coupling reactions, respectively. These steps require precise control over reaction conditions to ensure high yields and purity.

One of the most exciting developments in the study of this compound is its application in enzyme inhibition. Recent findings suggest that cyclobutanamine derivatives can inhibit key enzymes involved in metabolic pathways, offering new avenues for the treatment of diseases such as cancer and neurodegenerative disorders. For instance, a study published in *Nature Communications* demonstrated that this compound exhibits potent inhibitory activity against histone deacetylases (HDACs), which are critical regulators of gene expression.

Beyond its biological applications, 3-amino-3-(2-chloro-6-methoxyphenyl)cyclobutan-1-ol has also been explored for its potential in materials science. Its rigid cyclobutane structure and functional groups make it an ideal candidate for use in self-healing polymers and stimuli-responsive materials. Researchers have investigated its ability to form supramolecular assemblies under specific conditions, which could lead to innovative applications in sensors and adaptive materials.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 250–300 nm, attributed to the conjugation between the amino group and the aromatic ring. These properties make it suitable for use in optical materials and light-sensitive devices.

The environmental impact of cyclobutanamine derivatives has also been a topic of recent research. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in aquatic environments. This makes it an eco-friendly alternative to traditional organic compounds used in industrial applications.

In conclusion, 3-amino-3-(2-chloro-6-methoxyphenyl)cyclobutan-1-ol (CAS No. 2229289-77-) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with its versatile functional groups, positions it as a valuable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new applications for this compound, its role in advancing scientific innovation is likely to grow even further.